1,1-Bis(4-chlorophenyl)-2-({[3-(trifluoromethyl)phenyl]methyl}amino)ethan-1-ol hydrochloride

• IUPAC Name: 1,1-bis(4-chlorophenyl)-2-[[3-(trifluoromethyl)phenyl]methylamino]ethanol;hydrochloride
• InChI: InChI=1S/C22H18Cl2F3NO.ClH/c23-19-8-4-16(5-9-19)21(29,17-6-10-20(24)11-7-17)14-28-13-15-2-1-3-18(12-15)22(25,26)27;/h1-12,28-29H,13-14H2;1H
• InChI Key: ZADUYKXVJYLICW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C(F)(F)F)CNCC(C2=CC=C(C=C2)Cl)(C3=CC=C(C=C3)Cl)O.Cl
• Molecular Formula: C22H19Cl3F3NO
• Molecular Weight: 476.7 g/mol
• CAS No.: 317821-84-4

Description

1,1-Bis(4-chlorophenyl)-2-({[3-(trifluoromethyl)phenyl]methyl}amino)ethan-1-ol hydrochloride is a useful research compound. Its molecular formula is C22H19Cl3F3NO and its molecular weight is 476.75. The purity is usually 95%.
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Scientific Research Applications

Organic Synthesis and Material Science

• Synthesis of Semiconducting Polymers

  Research on related compounds, such as the study by Domingo et al. (2000), explores the synthesis of stable organic radicals with high spin multiplicity, suggesting applications in semiconducting polymers and electronic materials. The study highlights the electrochemical properties and molecular structure of synthesized radicals, which could inform the development of materials with specific electronic characteristics (Domingo et al., 2000).

• Development of Fluorinated Polyimides

  Yin et al. (2005) synthesized novel fluorinated aromatic diamine monomers for the production of fluorine-containing polyimides, which are known for their excellent thermal stability and mechanical properties. This research indicates the potential of using complex organic molecules for the development of high-performance polymers with applications in aerospace and electronics (Yin et al., 2005).

Environmental Science

• Environmental Degradation

  The study of environmental contaminants and their degradation pathways is crucial for assessing the impact of chemical compounds on health and ecosystems. For instance, the reductive dechlorination of Methoxychlor and DDT by human intestinal bacterium Eubacterium limosum highlights the microbial pathways that can transform persistent organic pollutants in the environment (Yim et al., 2008).

• Corrosion Inhibition

  Studies on thiazole and thiadiazole derivatives against the corrosion of iron by Kaya et al. (2016) demonstrate the potential of using organic compounds as corrosion inhibitors. Such research indicates the broader utility of complex molecules in protecting materials from degradation, suggesting potential applications for 1,1-Bis(4-chlorophenyl)-2-({[3-(trifluoromethyl)phenyl]methyl}amino)ethan-1-ol hydrochloride in similar contexts (Kaya et al., 2016).